Dual-wire-fed electron beam directed energy deposition (EB-DED) is a highly efficient technique for additive manufacturing (AM) of TiAl alloys, but research into the evolution of microstructure and mechanical properties within the melt pool is limited. Experimental and numerical simulations are used together to study the evolution along the vertical direction within the TiAl alloy melt pool. The chemical composition, microstructure and microhardness in the top region (TR), middle region (MR) and bottom region (BR) within the melt pool were characterised and comparatively analysed. The results showed that the Al content decreased from 52 at. % to 49 at. % from the top to the bottom, the grain size increased and then decreased, and the grain aspect ratio increased from 1 to over 3. The decreasing size factor and increasing shape factor result in variations in grain size and shape. The improvement in microhardness from 226 HV0.5 to 280 HV0.5 was quantitatively analysed as being mainly due to the reduction in Al content. The results of this study are of paramount importance in facilitating the use of the dual-wire-fed EB-DED technique for the production of high performance TiAl alloy components.

Ultrahigh-strength Mg-9.2Gd-4.4Y-1.0Zn-0.8Mn (wt%) alloys were produced through isothermal ageing at 200 °C applied to pre-ageing-extruded bars. The remarkable thermal stability exhibited by the β and LPSO phases ensures that the recrystallization state of α-Mg grains and the morphology and distribution of secondary phases in peak-aged alloys resemble those observed in the as-extruded alloys at the micron scale. The microstructure of peak-aged alloys is characterized by bimodal α-Mg grains with a pronounced fibrous texture, with the major strengthening phases consisting of prismatic β' and basal γ' phases precipitated during ageing. Through solid-solution and pre-ageing treatments, the extruded alloy at peak age demonstrated the highest tensile strength, with an ultimate tensile strength (UTS) of 555 MPa, a tensile yield strength (TYS) of 488 MPa, and an elongation of 5.8%. The considerable enhancement in tensile strength with satisfactory ductility in peak-aged alloys can be attributed to dense number distribution co-precipitation, which increases both basal and non-basal critical resolved shear stresses (CRSS) and inhibits microcrack nucleation and propagation. These findings have significant implications for the advancement of high-strength Mg-Gd-Y-Zn alloys with improved mechanical properties and performance in practical applications.

In this study, the effect of compression bonding temperature on the microstructure and strength-ductility balance of AA7075 alloy was investigated. The results showed that dynamic recovery (DRV) was the dominant restoration mechanism in the compressed samples at 25, 100, 200, and 300°C decreasing the dislocation density of elongated grains, while dynamic recrystallization (DRX) was predominant in the compressed sample at 400°C forming fine equiaxed grains. By increasing the compression temperature, the bonding quality is improved. Several MgZn2 peaks could be observed in the diffraction pattern of the processed sample at 400°C, confirming the occurrence of overaging. By increasing the compression temperature from 25°C to 300°C, the texture parameter of {200} (as recrystallization texture) was continuously reduced from 2.13 to 1.11, while the texture parameter of {220} (as deformation texture) was continuously enhanced from 2.09 to 4.91 due to the higher height reduction in the larger compression temperature. By further increasing the compression temperature to 400°C, the texture parameter of {200} is significantly increased from 1.11 to 3.21, while the texture parameter of {220} is remarkably decreased from 4.91 to 0.83 owing to the occurrence of DRX. By increasing the temperature from 25°C to 400°C, the hardness of both AA7075 and pure aluminum layers was decreased due to the intensifying recovery and recrystallization. After the compression bonding, no evidence of the Portevin Le Chatelier was found and the stress-strain curves exhibited normal behavior. With increasing the temperature from 25°C to 400°C, yield and ultimate tensile strength were decreased from 672.7 MPa and 689.8 MPa to 187.4 MPa and 374.9 MPa, respectively, while the total elongation and energy absorption were increased from 6.2% and 40.6 J/cm3 to 33.7% and 108.1 J/cm3, respectively. At the early stage of plastic deformation, the strain hardening rate of the compressed sample at 400°C was significantly lower than that of other compressed samples. However, when the ε reaches 0.09, the strain hardening rate of the sample became larger than that of other processed samples due to the recovery of the strain hardening rate (RSHR) phenomenon at stage III in the compressed sample at 400°C. The fracture features of all samples were characterized by dimples and cleavage facets, indicating the occurrence of a mixed ductile/brittle mode of fracture. However, by increasing the compression temperature, the dimpled portion of the fracture surface was increased. The dimples were coarsened when the compression temperature increased owing to the softening of samples as well as coarsening of MgZn2 precipitates at higher temperatures.

In this paper the effects of rollers-billet friction coefficient (RFC) and plug-billet friction coefficient (PFC) during the skew rolling piercing process are investigated. The piercing process has been simulated and the plastic deformation, temperature evolution, and surface twisting of pierced tube analysed. Results show that the plastic deformation of super-martensitic Cr13 stainless steel increases at higher RFC and decreases at higher PFC. The same trend has been observed for material strain rate, which increases with higher RFC but decreases with increasing PFC. In addition, it has been found that friction coefficient does not affect the temperature evolution of the billet. In fact, the material heating during piercing is related to plastic deformation. Comparison of the fracture surfaces of the hot tension test samples at 0.01s-1 and 10s-1 confirm this point. The RFC increases the forward material velocity, and PFC decreases the forward material during the skew rolling piercing process. The PFC decreases the material velocity due to the ductile fracture growth obstacle inside the tube. More plastic deformation at higher PFC leads to higher surface twisting. The maximum surface twisting was 68o at RFC=0.6 and PFC=0.06, and the minimum surface twisting was 12o at RFC=0.2 and PFC=0.15.

In order to improve the output value of microsilica produced during the ferrosilicon production process as well as to reduce pollution, amorphous silica was prepared from microsilica by calcination, alkali leaching and acid precipitation. The relevant parameters were optimized and the relevant mechanism was proposed. The results of X-ray diffraction, scanning electron microscope, infrared spectra and X-ray fluorescence spectroscopy indicated that the prepared amorphous silica is of high grade (96.06%) and high whiteness (90.2%). It was then used to prepare amorphous silica/TiO2 composite pigment material, which has similar pigment properties with TiO2. Therefore, this study provides a feasible way of producing high purity amorphous silica from the byproduct during the ferrosilicon production process, which not only reduces pollution, but also provides high-value substitute for white pigment.

Copper oxide (CuO) is an abundant and low-cost material, which is active as a photocatalyst under visible light due to its narrow band gap (1.3 eV). In the present work, CuO thin films at different Ni doping amounts (5, 10, and 30 %mol) were prepared using two different techniques: dip-coating and electrodeposition of Cu precursors over glass and PET substrates. X-Ray analysis results indicate the presence of Cu2O, CuO and Cuo phases in PET substrate films, while only CuO phase in Glass-substrate films. Glass substrate films presented a higher formic acid production performance reaching 50,000 μmol/g∙h using 5% Ni doping on CuO. This higher activity was associated with a lower ratio between the adsorbed oxygen and the oxygen located in the crystal lattice, attributing this to the oxygen species adsorbed over the surface that could hinder the active sites of the material. Finally, PET substrate samples present a higher ratio between adsorbed oxygen and lattice oxygen, however, the Cu2O phase presents less affinity to adsorb CO2 molecules than CuO monoclinic phase reducing the photoactivity of the CO2 photoreduction. Majority charge carrier mobility of 4 cm2/Vs and 35 cm2/Vs for Cu2O and CuO respectively, with the charge carrier concentration of ∼1 x 1019 order was achieved switching the conducting type.

Greater advantages of employing hybrid reinforced advanced aluminum matrix composites over single particle reinforced composites have been the highlights of recent times. Herein, Al6082 bimodal hybrid composites embedded with different proportions of SiC and TiO2 particles were fabricated via modified stir-squeeze cast technique. A transmission electron microscopy was used for morphological evaluation of TiO2 particles while microstructure of fabricated composites and fractured surfaces were analyzed by using field emission scanning electron microscopy. Energy dispersive X-ray spectroscopy was used for evaluation of elements and phase analysis was done by using X-ray diffraction technique. Microstructural analysis confirms the homogeneous dispersion of SiC particles up to 3 wt.% and beyond that, clusters of SiC were observed which deteriorates the properties of composites. Maximum enhancement in mechanical properties of Al6082 alloy was noticed for incorporation of 3 wt.% of SiC and 0.5 wt.% of TiO2. 0.5 wt.%TiO2-3 wt.% SiC reinforced Al6082 composites enhanced yield strength, Ultimate tensile strength, and compressive strength by 215.84 ± 1.43 MPa, 268.84 ± 1.75 Mpa and 321.42 MPa, respectively, over as-cast Al6082 alloy.

It is well known that the corrosion resistance of ultra-light Mg-Li alloys is inferior to traditional Mg alloys due to the rapid oxidation of reactive Li on the surface. In this study, microalloying Sn has been found to improve the corrosion resistance of Mg-Li alloys due to the formation of Mg2Sn on the corrosion pits and reduction of electro-potential difference. Indeed, the addition of Sn not only reduced the corrosion rate to the minimum value of 4.27 mmpy but also promote the formation of dense corrosion oxide films. The volt potential difference between the matrix (α-Mg and β-Li) and Al-X (Gd, Y, Mn) phases has also been measured to reduce from 260mV (α-Mg) and 343mV (β-Li) to 220mV (α-Mg) and 220mV (β-Li). After homogenization, pitting was significantly reduced, as shown by the in-situ observation of the corrosion process using X-ray tomography. By quantifying the secondary phases, it has been found that the corrosion expansion was restricted by the Mg2Sn and Al-X phases. The corrosion products are primarily MgO, SnO, and Li2O oxides and the corrosion mechanism follows three stages: I. Breakthrough of MgO protective layer by corrosive fluid; II. Hydrogen evolution reaction (HER) between matrix phase and water immersion; III. Segregation of secondary phases and corrosion products. It has been found that all three processes are highly dependent on the Sn solutes and Mg2Sn precipitates, showing the bright future development of corrosion-resistant Mg-Li alloys by Sn microalloying.

The joining of zirconium alloys is an important issue in the field of nuclear energy since zirconium alloys are often used as nuclear fuel cladding tube. The article reviews the research progress on the diffusion bonding, brazing and resistance welding of zirconium alloys. The main focus of this work is on the process parameters, interfacial microstructure and mechanical properties of joint. For diffusion bonding, the process parameters including temperature and interlayer have significant influence on the properties of joint. The range of temperature and the selection of interlayer was reviewed and the influence of them on interfacial microstructure and properties of joints was also discussed. For brazing, the influence of brazing filler, temperature and holding time on the properties of joint was summarized. For resistance welding, the main process parameters include welding current and contact resistance. Numerical simulation method was often used to describe the influence of process parameters on microstructure during welding end plug with cladding tube. Some suggestions for the further research direction on the welding and joining of zirconium alloys were also proposed.

The escalating global demand for energy resources, particularly oil and natural gas, underlines the critical need for enhancing the performance of pipeline infrastructure. This necessity is particularly pronounced in extreme environments such as remote permafrost zones and polar regions, where pipeline steels are exposed to exceptionally low temperatures. In this review, the effects of alloying elements and thermomechanical processing on the low-temperature toughness of pipeline steels are comprehensively examined. It particularly focuses on the influence of alloy elements niobium (Nb), molybdenum (Mo), chromium (Cr), boron (B), and vanadium (V), and process factors like cooling rate, finish cooling temperature, and rolling reduction. The discussion also emphasizes the significance and prospects of augmenting the low-temperature toughness of pipeline steels, as a measure to manufacture high-grade pipeline steels. These insights are valuable for engineers, researchers, and policymakers engaged in the field of pipeline construction and energy development.